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Compound of Interest

Compound Name: Flumetramide

CAS No.: 7125-73-7

Cat. No.: B052879 Get Quote

Executive Summary & Nomenclature Clarification
Critical Note on Chemical Identity: "Flumetramide" (CAS 7125-73-7) is formally classified as a

pharmaceutical skeletal muscle relaxant.[1] However, in agrochemical development circles, this

term is frequently confused with Flumetsulam (a triazolopyrimidine sulfonamide herbicide) or

Flumetralin (a plant growth regulator), or used as a code for novel fluorinated amide

development candidates.

Scope of Guide: To ensure this guide provides actionable utility for researchers and field

scientists, we address the physicochemical behaviors common to this class (fluorinated

amides/sulfonamides) with a specific focus on Flumetsulam as the reference standard for tank-

mix compatibility issues.

Key Technical Challenges:

pH-Dependent Solubility: Most chemicals in this class behave as weak acids; they

precipitate in acidic environments (low pH).

Formulation Incompatibility: High-load dry flowables (WDG/DF) often struggle to disperse in

cold water or high-oil mixtures.

Adsorption: Fluorinated moieties can bind avidly to plastic residues if tank hygiene is poor.
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The Chemistry of Compatibility
To prevent tank-mix "crashes" (precipitation/flocculation), you must understand the pKa

dynamics.

The Solubility/pH Relationship Flumetsulam and similar fluorinated amides have a pKa of

approximately 4.6.

pH < 5.0 (Acidic): The molecule exists in its protonated (neutral) form. Solubility is drastically

reduced. Risk of precipitation is HIGH.

pH > 7.0 (Neutral/Basic): The molecule deprotonates to its anionic form. Solubility increases.

Formulation is stable.

Data Table: Solubility vs. pH (Reference Model: Flumetsulam)

pH Environment Solubility (mg/L)
Tank Mix Risk
Level

Common Partners
Causing this State

pH 2.5 < 50 mg/L CRITICAL

High-load Glyphosate,

Acidifying adjuvants

(LI-700)

pH 5.0 ~ 200 mg/L MODERATE
Generic AMS,

Unbuffered water

pH 7.0 > 5,000 mg/L SAFE

Buffered water,

Potassium-salt

Glyphosate

Standardized Mixing Protocol (The "Amide-Safe"
Workflow)
Do not rely on the standard "WALES" method blindly. For fluorinated amides, pH management

must precede product addition.

Phase 1: Carrier Preparation
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Water Quality Check: Measure water hardness.[2] If >200 ppm CaCO₃, add Ammonium

Sulfate (AMS) before any pesticide.

pH Adjustment (The Golden Rule):

Test carrier water pH.

If mixing with acidifiers (e.g., Glyphosate), add a buffering agent to maintain pH > 6.0.

Why? Adding the amide to acidic water causes immediate "shock precipitation" that is

irreversible.

Phase 2: The Dispersion Sequence
Follow this strict order to prevent encapsulation of the dry granule by oils or ECs.

Water: Fill tank 50-70%. Start agitation.

Conditioners: AMS / Buffers.

Solids (The Flumetramide/Flumetsulam Step): Add WDG/DF formulations.

Crucial: Allow 3-5 minutes of hydration time. The granule must fully disintegrate before oil

exposure.

Liquids (SC/SL): Suspension concentrates.

Emulsifiables (EC): Add these last.

Risk:[3] If ECs are added before the amide is dissolved, the oil coats the granule,

preventing hydration ("greasing the pig").

Adjuvants: Surfactants/Oils (MSO/COC).

Visualization: Logic & Workflow
The following diagrams illustrate the decision logic for troubleshooting and the correct mixing

pathway.
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Diagram 1: Tank Mix Decision Logic
Caption: Logical flowchart for preventing precipitation based on carrier pH and formulation

type.
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Start: Tank Mix Planning

Step 1: Check Carrier pH

Is pH < 5.0?

Action: Add Buffer/Alkalizer

Yes

Step 2: Check Formulation

No

Is it WDG/Granular?

Action: Pre-slurry in warm water

Yes (Cold Water)

Action: Add to Tank (Agitation ON)

No (Liquid)

Step 3: Add Tank Partners

Partner is EC or Oil?

WAIT: Ensure Granule Dissolved

Yes

Proceed to Spray

No
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Diagram 2: Mode of Action (ALS Inhibition)
Caption: Mechanism of Action for Sulfonamide/Amide Herbicides (Target Site: Acetolactate

Synthase).
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Plant Growth/Cell Division
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Troubleshooting & FAQs
Q1: I mixed Flumetsulam with Glyphosate and the nozzle screens clogged immediately. Why?

A: This is a classic "acid shock" precipitation. Most Glyphosate formulations are acidic (pH 4.0–

5.0). When you added the amide (which needs pH > 5.0 to stay soluble) to the concentrated

acid environment, it precipitated into crystals.

Fix: Always add the amide to the water first, ensure it dissolves, and consider buffering the

water to pH 7.0 before adding the glyphosate.

Q2: Can I tank mix with organosilicone surfactants? A: Yes, but be cautious of "flash

hydrolysis." Some amides are sensitive to extreme pH changes driven by organosilicones

(which can hydrolyze rapidly). Maintain the tank mix pH between 6.0 and 8.0. Use the mixture

within 4 hours.

Q3: The granules aren't dissolving in my pre-mix tank. A: Check your water temperature.

Fluorinated amides have high lattice energy. In water < 10°C (50°F), solubility drops

significantly.

Protocol: Create a "slurry" in a separate bucket using warm water, then pour that slurry into

the main tank.
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Q4: Is it compatible with liquid fertilizers (UAN)? A: Generally, yes, but UAN is a high-salt

environment.

Test: Perform a "Jar Test."[3][4][5] Mix the components in a glass jar at proper ratios. If the

amide flocculates (looks like cottage cheese) within 15 minutes, you need a compatibility

agent (an emulsifier/surfactant blend) to stabilize the mix.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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